Cas no 709-23-9 (Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-)
709-23-9 structure
Product Name:Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
CAS No:709-23-9
MF:C10H12FNO
MW:181.206786155701
CID:546388
PubChem ID:19049611
Update Time:2025-04-19
Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
- 2-(dimethylamino)-1-(4-fluorophenyl)ethanone
- DTXSID10597719
- 2-(Dimethylamino)-1-(4-fluorophenyl)ethan-1-one
- AKOS008964622
- SCHEMBL5720470
- 709-23-9
-
- Inchi: 1S/C10H12FNO/c1-12(2)7-10(13)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
- InChI Key: VKQHJWXHBISWQN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CN(C)C)=O
Computed Properties
- Exact Mass: 181.09036
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
709-23-9 (Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-) Related Products
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